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Compound of Interest

Compound Name: Picolinic-d3 Acid

Cat. No.: B1161317

Get Quote

Executive Summary
Picolinic-d3 Acid (Pyridine-2-carboxylic acid-d3) serves as a critical stable isotope-labeled

internal standard (SIL-IS) for the quantification of picolinic acid, a neuroactive metabolite of the

tryptophan-kynurenine pathway. Its utility in liquid chromatography-mass spectrometry (LC-MS)

relies on its ability to mirror the physicochemical behavior of the endogenous analyte while

providing a distinct mass shift (+3 Da).

This guide addresses the specific challenges of handling this isotopologue: preventing

hydrogen-deuterium (H/D) exchange, managing its metal-chelating properties, and ensuring

long-term stability in both solid and solution states.

Part 1: Physicochemical & Isotopic Profile
To handle Picolinic-d3 Acid effectively, one must understand its dual nature as both a pyridine

derivative and a chelating agent.
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Property Specification Notes

Chemical Name Picolinic Acid-d3 (Pyridine-d3)-2-carboxylic acid

CAS Number 145532-15-6 (Generic d3)
Verify specific isomer (e.g.,

3,4,5-d3) on CoA

Appearance
White to off-white crystalline

solid
Hygroscopic

Solubility
Water (High), Methanol

(Moderate), DMSO

Avoid non-polar solvents

(Hexane)

pKa ~1.0 (N-H+), ~5.4 (COOH)
Amphoteric nature affects

retention in LC

Chelation Bidentate ligand
High affinity for Zn²⁺, Fe²⁺,

Cu²⁺

Melting Point 136–138 °C Decomposition upon melting

Isotopic Integrity and H/D Exchange
A common misconception is that all deuterium atoms are equally stable. For Picolinic-d3 Acid,

the stability depends on the position of the label:

Ring Deuteriums (Stable): The deuterium atoms attached to the pyridine ring (positions 3, 4,

5, or 6) are chemically stable and resistant to exchange under standard storage and LC-MS

conditions.

Carboxyl Proton (Labile): The proton on the carboxylic acid group (-COOH) is rapidly

exchangeable. In protic solvents (e.g., water, methanol), this position will equilibrate with the

solvent protons immediately.

Implication: Do not count the carboxyl proton towards the mass shift in LC-MS method

development if using protic mobile phases. The observed mass shift will strictly reflect the

ring deuteration.

Part 2: Storage & Stability Protocols[4]
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Solid-State Storage
Objective: Prevent hydrolysis and hygroscopic clumping.

Temperature: Store at -20°C. While the compound is chemically stable at room temperature,

freezing inhibits slow oxidation and moisture uptake.

Container: Amber glass vials with Teflon-lined screw caps.

Why Amber? Pyridine derivatives can undergo slow photodegradation.

Why Teflon? Prevents leaching of plasticizers which can interfere with MS signals.

Desiccation: Store the vial inside a secondary container (jar or bag) containing active

desiccant (silica gel or Drierite).

Solution Storage (Stock Standards)
Objective: Prevent concentration drift and chelation-induced loss.

Solvent Choice: Methanol or DMSO is preferred for stock solutions (1 mg/mL).

Note: Water is acceptable but increases the risk of microbial growth and metal leaching

from glass over long periods.

Temperature: -20°C or -80°C.

Shelf Life:

Solid: >2 years (desiccated).

Stock Solution (Methanol): 6 months at -20°C.

Working Solution (Water/Buffer): Prepare fresh daily.

Part 3: Operational Handling & Solubilization
The "Whole Vial" Dissolution Method
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Weighing milligram quantities of hygroscopic isotopic standards introduces significant

gravimetric error.

Protocol: Instead of weighing the powder, dissolve the entire contents of the vendor's vial

(e.g., 5 mg) with a precise volume of solvent to achieve the target concentration. This

eliminates static and moisture-weight errors.

Preventing Metal Contamination
Picolinic acid is a potent chelator (specifically for Zinc and Iron).

Risk: If the solution contacts stainless steel needles or lower-grade glass for extended

periods, Picolinic-d3 will strip metal ions, forming complexes (e.g., [Zn(Pic)2]).

Consequence: These complexes have different retention times and masses, leading to a

"disappearance" of the free acid signal in LC-MS.

Mitigation: Use polypropylene pipette tips and LC vials. If using glass, ensure it is Type I

borosilicate. Avoid leaving solutions in stainless steel syringes.

Part 4: Analytical Application (LC-MS/MS)
The Kynurenine Pathway Context
Understanding the biological origin of the analyte ensures proper sample preparation logic.

Picolinic acid is a downstream product of Tryptophan metabolism.[1][2]
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Figure 1: The Kynurenine Pathway illustrating the divergence between neurotoxic Quinolinic

Acid and neuroprotective Picolinic Acid.[2][3]

LC-MS/MS Workflow
The following workflow integrates the internal standard early to correct for extraction efficiency

and matrix effects.
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Sample Preparation

LC-MS/MS Analysis

Biological Sample
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Figure 2: Recommended analytical workflow ensuring Internal Standard equilibration prior to

protein precipitation.

Mass Spectrometry Settings
Ionization: Positive Electrospray Ionization (ESI+).

Transitions (Example):

Analyte (Picolinic Acid): 124.0 → 78.0 m/z (Loss of COOH).

IS (Picolinic-d3): 127.0 → 81.0 m/z.

Note: Ensure the transition monitors the fragment retaining the deuterium atoms (usually the

pyridine ring).

Part 5: Safety & Disposal
Safety Hazards

Eye Damage: Picolinic acid is classified as causing serious eye damage (H318).[4] Wear

safety goggles with side shields.

Ingestion: Harmful if swallowed (H302).[4]

Dust: Avoid inhalation.[4] Handle powder in a fume hood.

Disposal
Aqueous Solutions: Neutralize to pH 6-8 before disposal if local regulations permit, or treat

as aqueous chemical waste.

Solvent Stocks: Dispose of as halogenated (if applicable) or non-halogenated organic

solvent waste.

Deuterium Consideration: Deuterated compounds generally do not require radioactive

disposal protocols (they are stable isotopes), but should be treated as standard chemical

waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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